2-[(4-methyl-2-pyrimidinyl)oxy]-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide

• IUPAC Name: 2-(4-methylpyrimidin-2-yl)oxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N4O2S/c1-11-6-7-18-17(19-11)23-9-16(22)21-14-5-3-4-13(8-14)15-10-24-12(2)20-15/h3-8,10H,9H2,1-2H3,(H,21,22)
• InChI Key: CPBYTVNQEGEVJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)NC2=CC=CC(=C2)C3=CSC(=N3)C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, starting with key intermediates like methyl 3-methoxy-5-methylbenzoate, leading to compounds with varied anticancer activity upon testing against cancer cell lines (Al-Sanea et al., 2020). Another method includes the reaction of appropriate dihydropyrimidones with chloroacetic acid and benzaldehyde to produce thiazolo[3,2-a]pyrimidine derivatives, showcasing the diversity in synthetic routes (Mobinikhaledi et al., 2008).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as X-ray crystallography, revealing detailed geometrical features and intramolecular hydrogen bonding that stabilizes their folded conformation (Subasri et al., 2016). This analysis helps in understanding the 3D arrangement of atoms within the molecule and its potential interaction sites.

Chemical Reactions and Properties

Compounds of this nature undergo various chemical reactions, including cyclocondensation, which leads to the formation of thiazolidine and thiazolo[3,2-a]pyrimidinone derivatives (Saxena et al., 2011). Their ability to react under specific conditions highlights their reactivity and potential as intermediates in the synthesis of more complex molecules.

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the compound's behavior in various solvents and conditions. The crystal structures of related acetamides provide insight into their solid-state conformation and packing arrangements (Saravanan et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity with nucleophiles or electrophiles, stability under different conditions, and ability to undergo specific reactions, are essential for the compound's application in synthetic chemistry. The experimental and theoretical approaches to analyzing the chemical activity and charge transfer properties provide a comprehensive understanding of its chemical behavior (Ekici et al., 2020).

Scientific Research Applications

Anticancer Activity

• A study explored the design and synthesis of certain derivatives related to the chemical structure of interest, which exhibited appreciable anticancer activity. These compounds were tested against a panel of 60 cancer cell lines, showing significant growth inhibition in eight cancer cell lines, highlighting their potential as new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Activity

• Research into derivatives of the specified chemical compound has shown promising antimicrobial properties. One study synthesized a range of new heterocycles incorporating the antipyrine moiety, which were evaluated for their antimicrobial activities, demonstrating effectiveness against various bacteria and fungi (Bondock et al., 2008).

Radioligand Imaging

• A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which share a structural resemblance to the compound , was reported as selective ligands for the translocator protein (18 kDa). One of these compounds, DPA-714, designed with a fluorine atom in its structure, enables labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET), indicating its use in radioligand imaging for medical diagnostic purposes (Dollé et al., 2008).

QSAR Studies and Antibacterial Agents

• QSAR studies and synthesis of 4-oxo-thiazolidines and 2-oxo-azetidines as potential antibacterial agents were conducted, providing insights into the relationship between structure and antibacterial activity. This research offers a foundation for designing more effective antibacterial compounds based on structural modifications of the core chemical structure (Desai et al., 2008).

Novel Synthesis Methods

• Innovative synthesis methods have been developed for creating novel heterocyclic compounds based on the core structure. These methods have enabled the exploration of new pharmacologically active compounds, contributing to the fields of medicinal chemistry and drug development (Janardhan et al., 2014).